(E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one

• IUPAC Name: (E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one
• InChI: InChI=1S/C10H12BrNOS/c1-7(12(2)3)6-9(13)10-8(11)4-5-14-10/h4-6H,1-3H3/b7-6+
• InChI Key: AGFSDXMRGHKHQJ-VOTSOKGWSA-N
• Canonical SMILES: CC(=CC(=O)C1=C(C=CS1)Br)N(C)C
• Isomeric SMILES: C/C(=C\C(=O)C1=C(C=CS1)Br)/N(C)C
• Molecular Formula: C10H12BrNOS
• Molecular Weight: 274.18 g/mol
• CAS No.: 865657-77-8

Description

(E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one is a useful research compound. Its molecular formula is C10H12BrNOS and its molecular weight is 274.18. The purity is usually 95%.
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Scientific Research Applications

Grignard Reagent Chemistry

The compound (E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one can be potentially relevant in the field of Grignard reagent chemistry. Trisubstituted alkenes with E geometry, similar to the structure of this compound, have been prepared by anti addition of Grignard reagents to difunctionalized but-2-ynes. These reactions often lead to the formation of products with significant stereochemical and functional group diversity, which are valuable in synthetic organic chemistry (Desilva, Francis, & Ward, 1993).

Structural Revisions in Organic Synthesis

In another context, compounds with similar structural motifs have been involved in structural revisions of organic synthesis products. For example, the structure of products obtained from the reaction of dialkyl but-2-ynoates with anilines and formaldehyde was revised, highlighting the importance of accurate structural determination in organic synthesis (Srikrishna, Sridharan, & Prasad, 2010).

Spectroscopic and Structural Analysis

The spectroscopic and structural analysis of related compounds, such as the Schiff base E-4-{[(5-bromothiophen-2-yl)methylidene]amino}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one, has been conducted. These studies provide insights into intramolecular interactions, molecular bonding, and crystal structure, which are crucial for understanding the chemical behavior and potential applications of these compounds (M, A, Nagaraja K.S., R, & Chandran, 2022).

Synthesis and Characterization of Organotin Compounds

Organotin compounds, which might include structures analogous to this compound, have been synthesized and characterized. These studies often focus on the solubility behavior, molecular geometry, and electronic properties of the compounds, which are essential for their application in materials science and catalysis (Koten, Jastrzebski, Noltes, Spek, & Schoone, 1978).